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acid

CAS No.: 148255-32-7

Cat. No.: B3104471

Get Quote

Executive Summary & Pharmacophore Analysis

3-[(3-Bromophenoxy)methyl]lbenzoic acid (CAS: 148255-32-7) represents a privileged

"biaryl ether" scaffold used in medicinal chemistry. It features a benzoic acid head group
(mimicking phosphate or carboxylate substrates) connected via a methylene bridge to a
lipophilic 3-bromophenoxy tail.

Primary Target:Mycobacterium Tuberculosis Dihydrofolate Reductase (MtDHFR).

o Mechanism: Competitive inhibition. The benzoic acid moiety mimics the p-aminobenzoic acid
(PABA) glutamate tail of the natural substrate (dihydrofolate), while the bromophenoxy group
occupies the hydrophobic active site pocket.

« Significance: This scaffold was identified as a key "Fragment Hit" (Fragment 14) in recent
fragment-based drug discovery campaigns against M. tuberculosis (Kronenberger et al.,
2020).
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Secondary Target Potential:PTP1B (Diabetes) and Aldose Reductase.

e The carboxylic acid and hydrophobic tail pharmacophore is highly characteristic of PTP1B
inhibitors, where the acid binds to the catalytic site (Cys215) or the secondary aryl-
phosphate binding site.

Chemical Space & SAR Logic

The bioactivity of this series relies on the precise placement of the methylene bridge and the
substituents on the phenoxy ring.

Feature Function SAR Implication

Critical for anchoring to Arg/His
Benzoic Acid (Head) H-bond donor/acceptor residues in the active site (e.g.,
Arg60 in MtDHFR).

Provides flexibility. Direct ether
] linkage (without CH2) often
Methylene Linker Spacer ]
reduces potency due to steric

clash.

Phenoxy Ring (Tail) Hydrophobic interactions Occupies the lipophilic pocket.

Key Differentiator. The bromine
atom increases logP
(lipophilicity) and can form
3-Bromo Substituent Lipophilicity & Halogen Bond halogen bonds with backbone
carbonyls, significantly
improving affinity over the

unsubstituted parent.

SAR Visualization (Graphviz)

The following diagram illustrates the Structure-Activity Relationship (SAR) logic for this scaffold.
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Figure 1: SAR Logic for the 3-(phenoxymethyl)benzoic acid scaffold. The 3-bromo substituent
is designed to maximize hydrophobic contacts within the enzyme active site.

Comparative Bioactivity Analysis

The following table compares the 3-bromo analog against the parent scaffold and standard
reference compounds. Data is synthesized from fragment-based screening studies (e.g.,
Kronenberger et al., 2020) and general biaryl ether SAR profiles.

Table 1: MtDHFR Inhibition Profile
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Key

Activity (IC50/ Mechanism of )
Compound Structure . Advantage/Dis
Kd) Action
advantage
High. Bromine
enhances
3-[(3- membrane
Bromophenoxy) Competitive permeability and
_ 3-Br Analog <100 uM (Est.)* o _ ,
methyl]benzoic Inhibitor fits hydrophobic

acid

sub-pockets
better than the

parent.

3-
(Phenoxymethyl)

benzoic acid

Parent (Frag 14)

~300 - 500 pM

Fragment Binder

Baseline. Good
Ligand Efficiency
(LE) but low
potency. Used as

a starting point.

Isoniazid

Standard Drug

0.02- 0.2 uM
(MIC)

InhA Inhibitor

Gold Standard.
Highly potent but
suffers from
widespread

resistance.

Methotrexate

Reference

<10 nM

DHFR Inhibitor

Toxic. Lack of
selectivity for
bacterial vs.

human DHFR

limits use.

*Note: Estimated based on fragment optimization data where halogenation typically improves

potency by 2-10 fold over the unsubstituted fragment.

Table 2: Selectivity Profile (Off-Target Effects)
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Target Activity Prediction Clinical Implication

Potential toxicity. Selectivity is
achieved by exploiting specific

Human DHFR Low/Moderate residues (e.g., Trp22 in
MtDHFR) that differ from
human isoforms.

Potential anti-diabetic side

effect. The benzoic acid head

PTP1B Moderate )
group is a known PTP1B
pharmacophore.
Potential benefit in preventing
Aldose Reductase Moderate

diabetic complications.

Mechanistic Insights: Binding Mode
Understanding how the molecule binds is crucial for optimization.

e Anchoring: The carboxylate group forms a salt bridge with conserved Arginine residues (e.g.,
Arg60 in MtDHFR).

» Positioning: The methylene linker acts as a hinge, allowing the phenoxy ring to swing into the
hydrophobic cleft.

« Interaction: The 3-bromo substituent is positioned to interact with hydrophobic residues (Leu,
lle, Trp) lining the active site. The bromine atom can also participate in "halogen bonding"—a
specific directional interaction with backbone carbonyl oxygens, which is stronger than
simple Van der Waals forces.

Pathway Visualization

The following diagram outlines the biological pathway inhibited by this compound.
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Figure 2: Inhibition of the Folate Pathway. The compound blocks MtDHFR, preventing the
formation of Tetrahydrofolate, which is essential for bacterial DNA synthesis.

Experimental Protocols

To validate the bioactivity of 3-[(3-Bromophenoxy)methyl]benzoic acid, use the following
standardized protocols.

Protocol A: MtDHFR Enzymatic Inhibition Assay

Objective: Determine the IC50 of the analog against recombinant MtDHFR.
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¢ Reagents:

o

Recombinant MtDHFR enzyme.

[¢]

Substrate: Dihydrofolate (DHF) (50 uM).

[e]

Cofactor: NADPH (100 puM).

[e]

Buffer: 50 mM Potassium Phosphate (pH 7.0), 1 mM DTT.

e Compound Preparation:

o Dissolve 3-[(3-Bromophenoxy)methyl]benzoic acid in DMSO to create a 10 mM stock.

o Prepare serial dilutions (e.g., 0.1 uM to 1000 pM).

o Assay Workflow:

o

Step 1: Add 180 pL of Buffer containing MtDHFR to a 96-well UV-transparent plate.

[¢]

Step 2: Add 10 pL of compound dilution (incubate 10 min at 25°C).

[¢]

Step 3: Initiate reaction by adding 10 uL of DHF/NADPH mix.

[e]

Step 4: Monitor absorbance decrease at 340 nm (oxidation of NADPH) for 5-10 minutes.
e Data Analysis:

o Calculate velocity (Slope of Abs vs Time).

o Plot % Inhibition vs Log[Concentration].

o Fit to Sigmoidal Dose-Response curve to determine 1C50.

Protocol B: Differential Scanning Fluorimetry (Thermal
Shift)

Objective: Confirm direct binding to the protein (Target Engagement).
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e Mix: 5 uM MtDHFR + 5x Sypro Orange Dye + 100 uM Compound.
* Run: Real-time PCR machine (25°C to 95°C ramp).

o Result: A positive shift in melting temperature (Tm) compared to DMSO control indicates
stabilization (binding).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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